1-(5-Chlorothiophen-2-yl)-2-((4,5-dihydrothiazol-2-yl)thio)ethan-1-one

Specification

• Molecular Formula: C9H8ClNOS3
• Molecular Weight: 277.8 g/mol
• IUPAC Name: 1-(5-chlorothiophen-2-yl)-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)ethanone
• Standard InChI: InChI=1S/C9H8ClNOS3/c10-8-2-1-7(15-8)6(12)5-14-9-11-3-4-13-9/h1-2H,3-5H2
• Standard InChI Key: MLLIEWKKQDLEIO-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)SCC(=O)C2=CC=C(S2)Cl

Introduction

1-(5-Chlorothiophen-2-yl)-2-((4,5-dihydrothiazol-2-yl)thio)ethan-1-one is a complex organic compound featuring a chlorinated thiophene ring and a thiazole moiety. This compound belongs to the broader category of thiazole derivatives, which are extensively studied for their pharmacological properties. Despite the lack of specific literature directly referencing this compound, its structural components suggest potential applications in medicinal chemistry, similar to related thiazole derivatives.

Synthesis

The synthesis of compounds with similar structures typically involves multi-step organic reactions. These may include:

• Step 1: Formation of the thiophene derivative.

• Step 2: Introduction of the thiazole moiety via a thioether linkage.

• Step 3: Finalization of the ethanone structure.

Each step requires careful optimization of reaction conditions to ensure high yield and purity.

Biological Activity

While specific biological activity data for 1-(5-Chlorothiophen-2-yl)-2-((4,5-dihydrothiazol-2-yl)thio)ethan-1-one are not available, compounds with similar structures (e.g., thiazole derivatives) often exhibit promising pharmacological properties. These include potential applications as anti-inflammatory agents or in other therapeutic areas.

Research Findings

Research on related thiazole derivatives highlights their versatility in synthetic organic chemistry and potential biological activities. For instance, some thiazole compounds have shown anti-inflammatory potency and are being explored as inhibitors of enzymes like 5-lipoxygenase (5-LOX).